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Compound of Interest

2-(3-Chloropropyl)isoindoline-1,3-
Compound Name:
dione

cat. No.: B1295566

An In-depth Technical Guide to 2-(3-Chloropropyl)isoindoline-1,3-dione

Introduction

2-(3-Chloropropyl)isoindoline-1,3-dione, also widely known as N-(3-
Chloropropyl)phthalimide, is a synthetic organic compound featuring a phthalimide group
attached to a 3-chloropropyl chain. The phthalimide moiety is a well-established protecting
group for primary amines, making this compound a critical reagent and building block in organic
synthesis, particularly in medicinal chemistry and drug development.[1][2] Its bifunctional
nature—a protected amine at one end and a reactive alkyl chloride at the other—allows for the
controlled introduction of a three-carbon aminopropyl linker into various molecular scaffolds.
This guide provides a comprehensive overview of its core properties, synthesis, reactivity, and
analytical characterization for researchers and drug development professionals.

Physicochemical and Computed Properties

The fundamental properties of 2-(3-Chloropropyl)isoindoline-1,3-dione are summarized
below. These properties are essential for its handling, storage, and application in experimental
settings.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1295566?utm_src=pdf-interest
https://www.benchchem.com/product/b1295566?utm_src=pdf-body
https://www.benchchem.com/product/b1295566?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3750121/
https://www.mdpi.com/2673-401X/6/1/3
https://www.benchchem.com/product/b1295566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 42251-84-3 [3114]
Molecular Formula C11H10CINO2 [3B1141[5]
Molecular Weight 223.66 g/mol [31[6]
Appearance White to off-white solid/crystals  [7]
Melting Point 67-69 °C [3]
Boiling Point 348.1 °C at 760 mmHg [31[5][6]
Density 1.33 g/cm3 [31[5][6]
Flash Point 164.3 °C [3][5][6]
Soluble in organic solvents like
Solubility DMF, DMSO, and chlorinated

solvents.

LogP (calculated)

1.85-24

[3][5]

Stability

Stable under recommended

storage conditions.

[4]

Synthesis and Reactivity

Synthetic Pathway

The most common and efficient synthesis of 2-(3-Chloropropyl)isoindoline-1,3-dione is a

variation of the Gabriel synthesis. It involves the N-alkylation of potassium phthalimide with a

suitable three-carbon electrophile, such as 1-bromo-3-chloropropane or 1,3-dichloropropane.

The use of 1-bromo-3-chloropropane is often preferred due to the higher reactivity of the

bromide as a leaving group compared to chloride, enabling more selective reaction at that

position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(3-Chloropropyl)isoindoline-1,3-dione basic
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295566#2-3-chloropropyl-isoindoline-1-3-dione-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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